Cas no 56226-25-6 (3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl-)

3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl-, is a heterocyclic compound featuring a pyrazolone core with a hydroxyethyl substituent at the 2-position and a methyl group at the 5-position. This structure imparts versatility in applications, particularly as an intermediate in organic synthesis and pharmaceutical development. The hydroxyethyl group enhances solubility in polar solvents, facilitating its use in aqueous reaction systems. Its stable pyrazolone framework is advantageous for constructing biologically active molecules, including potential analgesics and anti-inflammatory agents. The compound’s well-defined reactivity and functional group compatibility make it valuable for researchers exploring novel heterocyclic derivatives or fine-tuning pharmacophores.

3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl- structure

56226-25-6 structure

Product Name:3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl-

CAS No:56226-25-6

MF:C₆H₁₀N₂O₂

MW:142.155801296234

MDL:MFCD10485965

CID:349447

PubChem ID:428814

Update Time:2025-06-07

3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl-
- 2-(2-hydroxyethyl)-5-methyl-4H-pyrazol-3-one
- F8882-0997
- DTXSID00330314
- 56226-25-6
- 2-(2-hydroxyethyl)-5-methyl-2,4-dihydropyrazol-3-one
- STK333948
- 1-(2-hydroxyethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
- 2-(2-hydroxyethyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
- F76909
- AKOS005440573
- SCHEMBL4664749
- 1-(2-Hydroxyethyl)-3-methyl-1H-pyrazol-5(4H)-one
- MDL： MFCD10485965
- Inchi： 1S/C6H10N2O2/c1-5-4-6(10)8(7-5)2-3-9/h9H,2-4H2,1H3
- InChI Key： NKEKJMZYHSVIAZ-UHFFFAOYSA-N
- SMILES： O=C1CC(C)=NN1CCO

Computed Properties

Exact Mass: 142.0743
Monoisotopic Mass: 142.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 52.9Å²

Experimental Properties

PSA: 52.9

3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1132533-5g	1-(2-hydroxyethyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one	56226-25-6	95%	5g	$1200	2024-07-23
1PlusChem	1P01HHD3-100mg	3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl-	56226-25-6	95%	100mg	$37.00	2023-12-16
1PlusChem	1P01HHD3-250mg	3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl-	56226-25-6	95%	250mg	$62.00	2023-12-16
1PlusChem	1P01HHD3-1g	3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl-	56226-25-6	95%	1g	$167.00	2023-12-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1828852-5g	2,4-Dihydro-2-(2-hydroxyethyl)-5-methyl-3H-pyrazol-3-one	56226-25-6		5g	￥8486.00	2024-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X192958A-1g	3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl-	56226-25-6	0.95	1g	¥1980.0	2024-07-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X192958A-100mg	3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl-	56226-25-6	0.95	100mg	¥433.8	2024-07-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X192958A-250mg	3H-Pyrazol-3-one, 2,4-dihydro-2-(2-hydroxyethyl)-5-methyl-	56226-25-6	0.95	250mg	¥736.2	2024-07-24